Cas no 1159908-42-5 (N-Arachidonoyl Dopamine-d8 Exclusive)

N-Arachidonoyl Dopamine-d8 (NADA-d8) is a deuterated analog of the endogenous lipid N-arachidonoyl dopamine, featuring eight deuterium atoms for enhanced stability in metabolic and analytical studies. This exclusive compound serves as a valuable internal standard in mass spectrometry, ensuring precise quantification of NADA in complex biological matrices. The incorporation of deuterium minimizes interference from endogenous analogs, improving accuracy in pharmacokinetic and mechanistic research. NADA-d8 is particularly useful in investigations of endocannabinoid and vanilloid signaling pathways, offering researchers a reliable tool for tracing metabolic pathways and studying receptor interactions under controlled conditions. Its high isotopic purity (>98%) ensures consistent performance in sensitive LC-MS applications.
N-Arachidonoyl Dopamine-d8    Exclusive structure
1159908-42-5 structure
Product Name:N-Arachidonoyl Dopamine-d8 Exclusive
CAS No:1159908-42-5
MF:C28H41NO3
MW:447.679342031479
CID:1205245
Update Time:2025-06-08

N-Arachidonoyl Dopamine-d8 Exclusive Chemical and Physical Properties

Names and Identifiers

    • (5Z,8Z,11Z,14Z)-N-[2-(3,4-Dihydroxyphenyl)ethyl]-5,8,11,14-icosat etraenamide
    • N-Arachidonoyl Dopamine-d8
    • N-Arachidonoyl Dopamine-d8 Exclusive
    • (5Z,8Z,11Z,14Z)-5,6,8,9,11,12,14,15-octadeuterio-N-[2-(3,4-dihydroxyphenyl)ethyl]icosa-5,8,11,14-tetraenamide
    • Inchi: 1S/C28H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-28(32)29-23-22-25-20-21-26(30)27(31)24-25/h6-7,9-10,12-13,15-16,20-21,24,30-31H,2-5,8,11,14,17-19,22-23H2,1H3,(H,29,32)/b7-6-,10-9-,13-12-,16-15-/i6D,7D,9D,10D,12D,13D,15D,16D
    • InChI Key: MVVPIAAVGAWJNQ-FBFLGLDDSA-N
    • SMILES: C(/C(/[2H])=C(/[2H])\C/C(/[2H])=C(/[2H])\CCCCC)/C(/[2H])=C(/[2H])\C/C(/[2H])=C(/[2H])\CCCC(=O)N(CCC1C=C(O)C(O)=CC=1)[H]

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 18

N-Arachidonoyl Dopamine-d8 Exclusive Pricemore >>

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Additional information on N-Arachidonoyl Dopamine-d8 Exclusive

N-Arachidonoyl Dopamine-d8 Exclusive: A Comprehensive Overview

N-Arachidonoyl Dopamine-d8 (NADA-d8) is a deuterated analog of N-arachidonoyl dopamine (NADA), a compound that has garnered significant attention in the field of neuropharmacology and medicinal chemistry. This deuterated form, identified by the CAS number 1159908-42-5, offers enhanced stability and metabolic properties, making it a valuable tool for research and development in various biomedical applications.

NADA-d8 is synthesized by incorporating deuterium atoms into the molecular structure of N-arachidonoyl dopamine. Deuterium, an isotope of hydrogen, has a higher atomic mass and can significantly alter the kinetic properties of molecules. This modification can lead to improved pharmacokinetic profiles, reduced metabolic degradation, and enhanced therapeutic efficacy. The unique properties of NADA-d8 make it particularly useful in studies involving endocannabinoid signaling and neuroprotection.

The endocannabinoid system (ECS) plays a crucial role in regulating various physiological processes, including pain sensation, mood, and appetite. N-arachidonoyl dopamine (NADA) is an endogenous ligand that binds to cannabinoid receptors (CB1 and CB2) and transient receptor potential vanilloid 1 (TRPV1) channels. Research has shown that NADA exerts both cannabinoid and vanilloid receptor-mediated effects, making it a multifaceted molecule with potential therapeutic applications.

NADA-d8 Exclusive has been extensively studied for its potential in treating neurological disorders such as Parkinson's disease, Alzheimer's disease, and neuropathic pain. Recent studies have demonstrated that NADA-d8 can modulate dopaminergic signaling pathways, which are critically involved in motor control and cognitive function. By enhancing the stability and bioavailability of NADA, NADA-d8 Exclusive offers a promising approach to developing novel therapeutics for these conditions.

In addition to its neuroprotective properties, NADA-d8 Exclusive has shown potential in reducing inflammation and oxidative stress. These effects are attributed to its ability to activate TRPV1 channels, which are known to play a role in modulating inflammatory responses. Preclinical studies have indicated that NADA-d8 can effectively reduce neuroinflammation and protect against neuronal damage in animal models of neurodegenerative diseases.

The synthesis of NADA-d8 Exclusive involves a series of well-defined chemical reactions that ensure high purity and consistency. The deuterium atoms are strategically placed at key positions within the molecule to optimize its pharmacological properties. This precise synthesis process is critical for maintaining the integrity and efficacy of the compound in both research and clinical settings.

NADA-d8 Exclusive has also been evaluated for its safety profile in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects. These findings support the potential for further clinical development of NADA-d8 as a safe and effective treatment option for various neurological disorders.

In conclusion, N-Arachidonoyl Dopamine-d8 (NADA-d8) Exclusive represents a significant advancement in the field of neuropharmacology. Its unique chemical structure and enhanced stability make it an invaluable tool for researchers studying endocannabinoid signaling and developing novel therapeutics for neurological disorders. As ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of NADA-d8, it is poised to play a pivotal role in advancing our understanding of the endocannabinoid system and its applications in medicine.

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